N-(3-fluorophenyl)-5-methylthiophene-2-carboxamide

• IUPAC Name: N-(3-fluorophenyl)-5-methylthiophene-2-carboxamide
• InChI: InChI=1S/C12H10FNOS/c1-8-5-6-11(16-8)12(15)14-10-4-2-3-9(13)7-10/h2-7H,1H3,(H,14,15)
• InChI Key: BOOBGUXQFHFHFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C12H10FNOS
• Molecular Weight: 235.28 g/mol

Description

N-(3-fluorophenyl)-5-methylthiophene-2-carboxamide is an organic compound that features a thiophene ring substituted with a carboxamide group and a fluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-fluorophenyl)-5-methylthiophene-2-carboxamide typically involves the reaction of 3-fluoroaniline with 5-methylthiophene-2-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using similar reaction conditions. The process involves the use of large-scale reactors and optimized reaction parameters to achieve high yields and purity. The product is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(3-fluorophenyl)-5-methylthiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxamide group can be reduced to an amine.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as m-chloroperbenzoic acid (m-CPBA) or hydrogen peroxide can be used under mild conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

N-(3-fluorophenyl)-5-methylthiophene-2-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-5-methylthiophene-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

N-(3-fluorophenyl)-5-methylthiophene-2-carboxamide: shares similarities with other thiophene derivatives and fluorophenyl compounds.

N-(3-fluorophenyl)-2-thiophenecarboxamide: Similar structure but with different substitution patterns.

5-methylthiophene-2-carboxamide: Lacks the fluorophenyl group.

Uniqueness

• The presence of both the fluorophenyl group and the thiophene ring in this compound imparts unique electronic and steric properties, making it distinct from other related compounds.
• Its specific substitution pattern allows for targeted interactions with biological molecules, enhancing its potential as a bioactive compound.